Cas no 1804713-75-4 (Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804713-75-4
• MF: C₁₀H₉F₅N₂O₃
• MW: 300.182080030441
• CID: 4844366
• Update Time: 2025-05-20

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H9F5N2O3/c1-19-9(18)5-4(2-16)3-17-6(8(11)12)7(5)20-10(13,14)15/h3,8H,2,16H2,1H3
• InChI Key： POMGLDLHLJNACO-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C(=CN=1)CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804713-75-4): A Comprehensive Overview

Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate, identified by its CAS number 1804713-75-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The unique structural features of this molecule, including the presence of multiple fluorinated substituents and an amine functional group, contribute to its intriguing chemical and biological properties.

The< strong>5-(aminomethyl) moiety in the molecular structure of Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate introduces a reactive amine group, which can participate in various chemical reactions such as condensation, coupling, and nucleophilic substitution. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The< strong>2-(difluoromethyl) and< strong>3-(trifluoromethoxy) substituents further enhance the compound's reactivity and stability, making it an attractive candidate for further functionalization and derivatization.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate metabolic pathways and improve pharmacokinetic profiles of drug candidates. The< strong>difluoromethyl group, in particular, is known to enhance binding affinity and metabolic stability, while the< strong>trifluoromethoxy group can influence solubility and bioavailability. These properties have made fluorinated pyridines valuable scaffolds in medicinal chemistry.

The< strong>Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate molecule has been extensively studied for its potential applications in various therapeutic areas. One of the most promising areas is its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in cancer therapy. The amine group in this compound can be readily modified to form peptidomimetics or other kinase inhibitors, which have shown significant promise in preclinical studies.

Recent advancements in computational chemistry have also highlighted the< strong>Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate as a potential scaffold for developing novel antiviral agents. The presence of multiple fluorinated substituents enhances the compound's ability to interact with viral proteases and polymerases, thereby inhibiting viral replication. Several computational studies have demonstrated that this compound can be modified to develop potent inhibitors against various viruses, including HIV and influenza.

The< strong>Molecular diversity offered by this compound makes it a versatile building block for drug discovery efforts. Its ability to undergo various chemical transformations allows chemists to explore a wide range of structural modifications, leading to the identification of novel lead compounds with improved pharmacological properties. The< strong>Multifunctional nature of this molecule also makes it an attractive candidate for combinatorial chemistry approaches, where libraries of related compounds can be rapidly synthesized and screened for biological activity.

In addition to its pharmaceutical applications, Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate has potential uses in materials science and agrochemicals. The unique electronic properties of fluorinated pyridines make them suitable candidates for organic semiconductors and liquid crystals. Furthermore, their ability to interact with biological targets suggests that they could be developed into novel pesticides or herbicides that target specific enzymes or receptors in plants or pests.

The synthesis of< strong>Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The< strong>CAS No. 1804713-75-4 provides a unique identifier for this compound, ensuring accurate tracking and documentation throughout its lifecycle from synthesis to application. This standardized numbering system is essential for regulatory compliance and ensures that researchers worldwide can easily reference and replicate experiments involving this molecule.

In conclusion, Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents and functional materials. As research continues to uncover new applications for fluorinated pyridines, compounds like Methyl 5-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate will undoubtedly play a crucial role in advancing scientific discovery.